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Compound of Interest

Compound Name: Ethylene-b-ionol-d3

Cat. No.: B13830764

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethylene-f3-ionol-d3 (CAS 77265-43-1), a
deuterated analog of Ethylene-f-ionol. Given its isotopic labeling, this compound is primarily
utilized as an internal standard in quantitative mass spectrometry-based assays. This
document outlines its physicochemical properties, a probable synthetic pathway, and a detailed
experimental protocol for its application in liquid chromatography-tandem mass spectrometry
(LC-MS/MS).

Core Compound Properties

Ethylene-B-ionol-d3 is the deuterium-labeled form of (1E)-3-Methyl-1-(2,6,6-trimethyl-1-
cyclohexen-1-yl)-1,4-pentadien-3-ol. The incorporation of three deuterium atoms on the
ethylene group results in a mass shift that allows it to be distinguished from its unlabeled
counterpart by a mass spectrometer, while maintaining nearly identical chemical and physical
properties.

Physicochemical Data

The following table summarizes the key quantitative data for Ethylene-B-ionol-d3 and its
unlabeled analog.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13830764?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13830764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

(1E)-3-Methyl-1-(2,6,6-
trimethyl-1-cyclohexen-1-

Property Ethylene-B-ionol-d3 .
yl)-1,4-pentadien-3-ol
(Unlabeled)
CAS Number 77265-43-1 59057-30-6[1][2]
Molecular Formula C15H21D30 C15H240[1][3]
Molecular Weight 223.37 g/mol 220.35 g/mol [1]
Presumed to be a clear, ) )
Appearance ) ] Light Yellow Oil[2]
colorless to light yellow oil
Boiling Point Not available 315.3°C at 760 mmHg[2]
Density Not available 0.948 g/cm?3[2]
Soluble in organic solvents like  Soluble in Dichloromethane,
Solubility Methanol, Ether, Ethyl Acetate,  Ether, Ethyl Acetate,
Dichloromethane Methanol[2]
pKa (Predicted) ~13.93+0.29 13.93 £ 0.29[4]

Synthesis Pathway

While the specific synthesis of Ethylene-[3-ionol-d3 is not detailed in publicly available literature,

a plausible synthetic route can be inferred from the known synthesis of its unlabeled analog,

vinyl-B-ionol. The key step would involve the use of a deuterated vinylating agent. A likely

approach is the Grignard reaction of 3-ionone with a deuterated vinylmagnesium halide.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.usbio.net/biochemicals/011625/Ethyleneionol
https://www.lookchem.com/casno59057-30-6.html
https://www.usbio.net/biochemicals/011625/Ethyleneionol
https://www.benchchem.com/product/b125334
https://www.usbio.net/biochemicals/011625/Ethyleneionol
https://www.lookchem.com/casno59057-30-6.html
https://www.lookchem.com/casno59057-30-6.html
https://www.lookchem.com/casno59057-30-6.html
https://www.lookchem.com/casno59057-30-6.html
https://wap.guidechem.com/encyclopedia/3-methyl-1-2-6-6-trimethylcycl-dic76510.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13830764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Proposed Synthesis of Ethylene-f3-ionol-d3

Starting Materials

d3-Vinyl Bromide

Magnesium (Mg) v Reaction
| d3-Vinylmagnesium Product
Grignard Reagent Bromide Aqueous
............ ] Formation >
: k '@@ UL (1) ene-B-ionol-d3
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Principle of using a Stable Isotope-Labeled Internal Standard
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LC-MS/MS Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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